7-butoxy-3-ethyl-4,8-dimethyl-2H-chromen-2-one

• IUPAC Name: 7-butoxy-3-ethyl-4,8-dimethylchromen-2-one
• InChI: InChI=1S/C17H22O3/c1-5-7-10-19-15-9-8-14-11(3)13(6-2)17(18)20-16(14)12(15)4/h8-9H,5-7,10H2,1-4H3
• InChI Key: DQUGJMHNSRQWSA-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C2=C(C=C1)C(=C(C(=O)O2)CC)C)C
• Molecular Formula: C17H22O3
• Molecular Weight: 274.35 g/mol

Description

7-butoxy-3-ethyl-4,8-dimethyl-2H-chromen-2-one is a chemical compound that belongs to the class of coumarin derivatives. It is also known as 'isofraxidin' and is commonly found in various plant species, including Apium graveolens, Fraxinus ornus, and Erythrina mulungu. The compound has been the subject of scientific research due to its potential therapeutic properties and biological activities.

Mechanism of Action

The exact mechanism of action of 7-butoxy-3-ethyl-4,8-dimethyl-2H-chromen-2-one is not fully understood. However, studies have suggested that the compound exerts its biological activities through various mechanisms, including inhibition of inflammatory cytokines, scavenging of reactive oxygen species, and modulation of intracellular signaling pathways.
Biochemical and physiological effects:
Studies have shown that 7-butoxy-3-ethyl-4,8-dimethyl-2H-chromen-2-one exhibits various biochemical and physiological effects. The compound has been found to reduce inflammation by inhibiting the production of inflammatory cytokines, such as TNF-α and IL-6. It has also been shown to exhibit antioxidant activity by scavenging reactive oxygen species and reducing oxidative stress. Additionally, the compound has been found to exhibit antimicrobial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

The advantages of using 7-butoxy-3-ethyl-4,8-dimethyl-2H-chromen-2-one in lab experiments include its potential therapeutic properties and its ability to exhibit various biological activities. However, the limitations of using the compound include its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 7-butoxy-3-ethyl-4,8-dimethyl-2H-chromen-2-one. One potential direction is the investigation of the compound's potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is the study of the compound's potential use as an antimicrobial agent. Additionally, further studies are needed to fully understand the compound's mechanism of action and its potential therapeutic properties.

Scientific Research Applications

7-butoxy-3-ethyl-4,8-dimethyl-2H-chromen-2-one has been the subject of several scientific studies due to its potential therapeutic properties. The compound has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, antimicrobial, and anticancer activities. It has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.